2-(Furan-2-yl)-5-((3-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 2-(furan-2-yl)-5-[(3-methylpiperidin-1-yl)-(4-nitrophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H21N5O4S/c1-13-4-2-10-24(12-13)17(14-6-8-15(9-7-14)26(28)29)18-20(27)25-21(31-18)22-19(23-25)16-5-3-11-30-16/h3,5-9,11,13,17,27H,2,4,10,12H2,1H3
• InChI Key: HULICWCIKLNCFS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(C2=CC=C(C=C2)[N+](=O)[O-])C3=C(N4C(=NC(=N4)C5=CC=CO5)S3)O
• Molecular Formula: C21H21N5O4S
• Molecular Weight: 439.5 g/mol

Description

2-(Furan-2-yl)-5-((3-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H21N5O4S and its molecular weight is 439.49. The purity is usually 95%.
BenchChem offers high-quality 2-(Furan-2-yl)-5-((3-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Furan-2-yl)-5-((3-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The compound belongs to a broad class of chemicals involved in the synthesis and characterization of heterocyclic compounds. For example, the synthesis of dinitro-substituted furans, thiophenes, and azoles has been explored through direct nitration, yielding compounds with potential application in various fields, including pharmaceuticals and materials science (Katritzky et al., 2008). Additionally, thiazolo[5,4-d]thiazole containing donor–acceptor type alternating copolymers have been synthesized, displaying electrochemical and electrochromic properties, suggesting applications in electrochromic devices (Hava Akpinar et al., 2013).

Antimicrobial Activities

Derivatives related to the compound, such as azole derivatives starting from furan-2-carbohydrazide, have been synthesized and evaluated for their antimicrobial activities. Some of these derivatives displayed significant activity against tested microorganisms, indicating potential applications in the development of new antimicrobial agents (Serap Başoğlu et al., 2013).

Molecular and Solid State Structure

The compound's analogs have been characterized to determine their molecular and solid-state structure, utilizing techniques such as X-ray powder diffraction (XRPD) and Density Functional Theory (DFT) studies. Such investigations provide insights into the compound's physicochemical properties and potential applications in materials science (Rachida Rahmani et al., 2017).

Pharmaceutical Applications

The design and synthesis of new triazolothiadiazole and triazolothiadiazine derivatives, evaluated as kinesin Eg5 and HIV inhibitors, demonstrate the compound's relevance to pharmaceutical research. These studies provide a basis for the development of novel therapeutic agents (I. Khan et al., 2014).